Cas no 941889-10-7 (2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide)

• Product Name: 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide
• CAS No: 941889-10-7
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 5499632
• Update Time: 2025-06-11

2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-cyclopentyl-2-oxoacetamide
• 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide

• Inchi： 1S/C17H22ClN3O2/c18-13-4-3-7-15(12-13)20-8-10-21(11-9-20)17(23)16(22)19-14-5-1-2-6-14/h3-4,7,12,14H,1-2,5-6,8-11H2,(H,19,22)
• InChI Key： BOXGAWMXQGWHQJ-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(N1CCN(C2=CC=CC(Cl)=C2)CC1)=O

Additional information on 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide

Introduction to 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide (CAS No. 941889-10-7)

2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide, identified by its CAS number 941889-10-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a piperazine ring and a cyclopentyl moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The< strong>nomenclature of this compound provides valuable insights into its chemical composition. The presence of a piperazine ring suggests potential interactions with biological targets, while the cyclopentyl group may contribute to the molecule's pharmacokinetic properties. The amide functionality, as indicated by the "-N-cyclopentyl-2-oxoacetamide" suffix, further enhances its versatility in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and psychiatric disorders. Piperazine derivatives, in particular, have shown promise in this regard due to their ability to interact with various neurotransmitter systems. The compound 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide is no exception, and its unique structural features make it a compelling candidate for further investigation.

One of the most intriguing aspects of this molecule is its potential as a tool for understanding the mechanisms underlying various neurological conditions. The< strong>piperazine ring is known to interact with serotonin receptors, dopamine receptors, and other targets relevant to mental health disorders. By studying compounds like 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide, researchers can gain insights into how these interactions influence behavior and physiology.

The< strong>cyclopentyl group in the molecule may also play a crucial role in determining its pharmacological profile. This moiety can influence solubility, metabolic stability, and binding affinity, making it an important factor in drug design. Additionally, the amide functionality can serve as a site for further chemical modifications, allowing for the creation of analogs with tailored properties.

Recent studies have begun to explore the< strong>pharmacological properties of 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide in both preclinical and clinical settings. These investigations have revealed promising results regarding its potential as an antagonist or partial agonist at various receptors. For instance, preliminary data suggest that this compound may exhibit activity at serotonin 5-HT1A receptors, which are implicated in anxiety and depression.

The< strong>synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the piperazine ring typically involves reductive amination or nucleophilic substitution reactions, while the attachment of the cyclopentyl group may be achieved through Friedel-Crafts acylation or other coupling strategies. The final step involves forming the amide bond, which can be accomplished using various coupling reagents such as carbodiimides or thioesters.

In terms of< strong>biological activity, 2-4-(3-chlorophenyl)piperazin-1-yl-N-cyclopentyl-2-oxoacetamide has shown potential in models of neurodegenerative diseases. Its ability to modulate neurotransmitter systems makes it a candidate for treating conditions such as Parkinson's disease and Alzheimer's disease. Additionally, its structural similarity to known therapeutic agents suggests that it may have broader applications in drug development.

The< strong[toxicological profile] of this compound is also an area of active research. While preliminary studies suggest that it is well-tolerated at moderate doses, further investigations are needed to assess its safety margins and potential side effects. These studies will involve both in vitro assays and animal models to evaluate acute and chronic toxicity.

The< strongformas de administración] (routes of administration) being explored for 2-4-(3-chlorophenyl)piperazin-1-y-N-cyclopentyl--oxoacetamide include oral and intravenous delivery. Oral administration is preferred for patient convenience, while intravenous delivery may be necessary for conditions requiring rapid onset of action. The choice of route will depend on factors such as bioavailability, pharmacokinetics, and therapeutic window.

In conclusion, 2--4-(3-chlorophenyl)piperazin--1-y-N--cyclopentyle-- oxoacetamide (CAS No.< strong>941889--10--7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and< strong>potential biological activity] make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action,< strong>this compound holds great promise for addressing unmet medical needs.